Cas no 1249616-03-2 (METHYL 2-CHLORO-2-(3-FLUOROPHENYL)ACETATE)

• Product Name: METHYL 2-CHLORO-2-(3-FLUOROPHENYL)ACETATE
• CAS No: 1249616-03-2
• MF: C₉H₈ClFO₂
• MW: 202.610025405884
• CID: 4581279
• PubChem ID: 62224368
• Update Time: 2025-10-28

METHYL 2-CHLORO-2-(3-FLUOROPHENYL)ACETATE Chemical and Physical Properties

Names and Identifiers

• Chloro-(3-fluoro-phenyl)-acetic acid methyl ester
• Benzeneacetic acid, α-chloro-3-fluoro-, methyl ester
• METHYL 2-CHLORO-2-(3-FLUOROPHENYL)ACETATE

• Inchi： 1S/C9H8ClFO2/c1-13-9(12)8(10)6-3-2-4-7(11)5-6/h2-5,8H,1H3
• InChI Key： LRGZIEJDQLKLCK-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(F)C=1)(Cl)C(=O)OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on METHYL 2-CHLORO-2-(3-FLUOROPHENYL)ACETATE

Recent Advances in the Study of METHYL 2-CHLORO-2-(3-FLUOROPHENYL)ACETATE (CAS: 1249616-03-2) and Its Applications in Chemical Biology and Pharmaceutical Research

METHYL 2-CHLORO-2-(3-FLUOROPHENYL)ACETATE (CAS: 1249616-03-2) is a fluorinated ester compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique chloro-fluorophenyl acetate structure, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have explored its role in the development of novel therapeutic agents, particularly in the fields of oncology and neurology.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of METHYL 2-CHLORO-2-(3-FLUOROPHENYL)ACETATE as a key building block in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The researchers utilized this compound to develop a series of derivatives that exhibited potent inhibitory activity against specific oncogenic targets, with IC50 values in the nanomolar range. The study highlighted the compound's ability to introduce both steric and electronic effects, which are critical for modulating binding affinity and selectivity.

In addition to its applications in oncology, recent research has also investigated the compound's potential in central nervous system (CNS) drug discovery. A 2024 paper in ACS Chemical Neuroscience reported the use of METHYL 2-CHLORO-2-(3-FLUOROPHENYL)ACETATE as a precursor for the synthesis of GABA receptor modulators. The study found that fluorination at the phenyl ring significantly enhanced the blood-brain barrier permeability of the resulting analogs, making them promising candidates for the treatment of neurological disorders such as epilepsy and anxiety.

From a synthetic chemistry perspective, advancements in catalytic methodologies have further expanded the utility of this compound. A recent publication in Organic Letters (2024) described a novel palladium-catalyzed coupling reaction that enables the efficient functionalization of METHYL 2-CHLORO-2-(3-FLUOROPHENYL)ACETATE. This method provides access to a diverse array of derivatives with improved yields and reduced byproduct formation, addressing previous challenges in scalability.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from METHYL 2-CHLORO-2-(3-FLUOROPHENYL)ACETATE. Future research directions may focus on structural modifications to enhance metabolic stability and reduce off-target effects. Overall, the compound continues to be a valuable tool in the medicinal chemist's arsenal, with its applications spanning from hit-to-lead optimization to the development of clinical candidates.